Cas no 5694-38-2 (4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid)

• Product name: 4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid
• CAS No: 5694-38-2
• MF: C₁₁H₁₁NO₆
• MW: 253.20814
• CID: 946187
• PubChem ID: 263183

4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-carboxypropanoyl)amino]-2-hydroxybenzoic acid
• benzoic acid, 4-[(3-carboxy-1-oxopropyl)amino]-2-hydroxy-
• DTXSID20294646
• CCG-726
• NSC 97554
• 5694-38-2
• AKOS002306652
• Oprea1_604878
• NSC97554
• OLYUBEFYXWWLDK-UHFFFAOYSA-N
• Oprea1_198614
• NSC-97554
• 4-(3-carboxypropanoylamino)-2-hydroxybenzoic acid
• AP-263/43503370
• 4-(3-Carboxy-propionylamino)-2-hydroxy-benzoic acid
• Z57124838
• 4-[(3-Carboxypropanoyl)amino]-2-hydroxybenzoic acid #
• CHEMBL3410750

• Inchi： InChI=1S/C11H11NO6/c13-8-5-6(1-2-7(8)11(17)18)12-9(14)3-4-10(15)16/h1-2,5,13H,3-4H2,(H,12,14)(H,15,16)(H,17,18)
• InChI Key： OLYUBEFYXWWLDK-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1NC(=O)CCC(=O)O)O)C(=O)O

Computed Properties

• Exact Mass: 253.05863
• Monoisotopic Mass: 253.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 611.1°C at 760 mmHg
• Flash Point: 323.4°C
• Refractive Index: 1.669
• PSA: 123.93